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Compound of Interest

Compound Name: Cyanine3 carboxylic acid

Cat. No.: B12370073 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the solubility characteristics of Cyanine3
carboxylic acid in two common laboratory solvents: dimethyl sulfoxide (DMSO) and water.

Understanding the solubility of this non-sulfonated fluorescent dye is critical for its effective use

in various applications, including biomolecule labeling, calibration, and as a control fluorophore.

This document presents quantitative solubility data, detailed experimental protocols for

dissolution, and a logical workflow for preparing solutions.

Core Data Presentation: Solubility Overview
The solubility of Cyanine3 carboxylic acid varies significantly between the polar aprotic

solvent DMSO and water. This difference is primarily due to the non-sulfonated nature of the

molecule, which limits its aqueous solubility.[1][2][3] For applications requiring high aqueous

concentrations, the sulfonated version, sulfo-Cyanine3 carboxylic acid, offers a significant

advantage.
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Compound Solvent Solubility
Molar
Concentration

Cyanine3 carboxylic

acid
DMSO Soluble[1][2][3] Not specified

Water
Poorly soluble (1.8

g/L)[1][2]
4.0 mM[1][2]

sulfo-Cyanine3

carboxylic acid
DMSO

Well soluble (360 g/L)

[4]
0.55 M[4]

Water
Well soluble (360 g/L)

[4]
0.55 M[4]

Experimental Protocols
Dissolving Non-Sulfonated Cyanine3 Carboxylic Acid
The low aqueous solubility of non-sulfonated Cyanine3 carboxylic acid necessitates the use

of an organic co-solvent for the preparation of aqueous working solutions, particularly for

applications like biomolecule labeling.

Objective: To prepare a stock solution of Cyanine3 carboxylic acid in DMSO and a final

working solution in an aqueous buffer.

Materials:

Cyanine3 carboxylic acid powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Aqueous buffer of choice (e.g., PBS, TRIS)

Vortex mixer

Microcentrifuge

Protocol for Preparing a DMSO Stock Solution:
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Allow the vial of Cyanine3 carboxylic acid powder to equilibrate to room temperature

before opening to prevent moisture condensation.

Add the appropriate volume of anhydrous DMSO to the vial to achieve the desired stock

concentration.

Vortex the solution thoroughly until the dye is completely dissolved. A brief centrifugation

may be necessary to collect all the solution at the bottom of the vial.

Store the DMSO stock solution at -20°C, protected from light.

Protocol for Preparing an Aqueous Working Solution for Labeling:

Thaw the DMSO stock solution of Cyanine3 carboxylic acid.

To your aqueous solution containing the biomolecule to be labeled (e.g., protein, peptide, or

amino-labeled DNA), add the Cyanine3 carboxylic acid stock solution.[5]

The final concentration of the organic co-solvent (DMSO) in the reaction mixture should be

between 5% and 20% to ensure the dye remains in solution during the conjugation reaction.

[5][6] It is crucial to add the dye solution to the aqueous buffer and not the other way around

to prevent precipitation.[5]

Proceed with the conjugation reaction according to your specific protocol. The dye is

expected to react with the target molecule before it has a chance to precipitate.[5]

Visualization of the Dissolution Workflow
The following diagram illustrates the recommended workflow for preparing an aqueous solution

of non-sulfonated Cyanine3 carboxylic acid for experimental use.
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Preparation of Cyanine3 Carboxylic Acid Solution

Start: Cyanine3 Carboxylic Acid (Solid) Dissolve in
Anhydrous DMSO DMSO Stock Solution Add to Aqueous Buffer

(Containing Biomolecule)

Final Aqueous
Working Solution
(5-20% DMSO)

End: Ready for Use

Click to download full resolution via product page

Dissolution workflow for Cyanine3 carboxylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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